TAN67

• CAS No.: 1217628-73-3
• Product Name: TAN67
• Molecular Formula: C23H26Br2N2O
• Molecular Weight: 506.28
• IUPAC Name: 3-[(4aS,12aR)-2-methyl-1,3,4,5,12,12a-hexahydropyrido[3,4-b]acridin-4a-yl]phenol;dihydrobromide
• Standard InChI: InChI=1S/C23H24N2O.2BrH/c1-25-10-9-23(18-6-4-7-20(26)13-18)14-22-17(12-19(23)15-25)11-16-5-2-3-8-21(16)24-22;;/h2-8,11,13,19,26H,9-10,12,14-15H2,1H3;2*1H/t19-,23+;;/m0../s1
• Standard InChIKey: GWXFBFMLKRAWEU-YJKXCHRFSA-N
• SMILES: CN1CCC2(CC3=NC4=CC=CC=C4C=C3CC2C1)C5=CC(=CC=C5)O.Br.Br
• Appearance: Solid powder
• Description: TAN67 is the first potent and selective non-peptide delta1 opioid receptor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TAN67; TAN-67; TAN 67; SB-205607 dihydrobromide; SB 205607 dihydrobromide; SB205607 dihydrobromide; SB 205607 2HBr; SB205607 2HBr; SB-205607 2HBr
• Reference: 1: Burford NT, Livingston KE, Canals M, Ryan MR, Budenholzer LM, Han Y, Shang Y, Herbst JJ, O'Connell J, Banks M, Zhang L, Filizola M, Bassoni DL, Wehrman TS, Christopoulos A, Traynor JR, Gerritz SW, Alt A. Discovery, synthesis, and molecular pharmacology of selective positive allosteric modulators of the δ-opioid receptor. J Med Chem. 2015 May 28;58(10):4220-9. doi: 10.1021/acs.jmedchem.5b00007. Epub 2015 May 7. PubMed PMID: 25901762; PubMed Central PMCID: PMC4703104.; 2: Martin NA, Prather PL. Interaction of co-expressed mu- and delta-opioid receptors in transfected rat pituitary GH(3) cells. Mol Pharmacol. 2001 Apr;59(4):774-83. PubMed PMID: 11259622.; 3: Ohsawa M, Nagase H, Kamei J. Role of intracellular calcium in modification of mu and delta opioid receptor-mediated antinociception by diabetes in mice. J Pharmacol Exp Ther. 1998 Aug;286(2):780-7. PubMed PMID: 9694934.; 4: Quock RM, Hosohata Y, Knapp RJ, Burkey TH, Hosohata K, Zhang X, Rice KC, Nagase H, Hruby VJ, Porreca F, Roeske WR, Yamamura HI. Relative efficacies of delta-opioid receptor agonists at the cloned human delta-opioid receptor. Eur J Pharmacol. 1997 May 12;326(1):101-4. PubMed PMID: 9178661.
• PubChem Compound: 56972161
• Last Modified: Nov 11 2021